5-(3-ethoxy-2-hydroxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 5-(3-ethoxy-2-hydroxyphenyl)-2-methyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C16H15N3O4/c1-3-23-12-6-4-5-9(14(12)20)11-7-10(16(21)22)13-15(19-11)18-8(2)17-13/h4-7,20H,3H2,1-2H3,(H,21,22)(H,17,18,19)
• InChI Key: BIAGSWAZCWYFTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C2=NC3=C(C(=C2)C(=O)O)NC(=N3)C
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

5-(3-ethoxy-2-hydroxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C16H15N3O4 and its molecular weight is 313.313. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

5-(3-ethoxy-2-hydroxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a compound with significant interest in organic and medicinal chemistry due to its complex structure and potential biological activities. Research in this area focuses on the synthesis, functionalization, and application of this compound and its derivatives in various scientific fields.

• Synthesis Techniques : Innovative one-pot synthesis techniques have been developed for imidazo[1,5-a]pyridines, which may include compounds similar to the one , providing a foundation for creating diverse derivatives with potential therapeutic uses (Crawforth & Paoletti, 2009). This methodology allows for the introduction of various substituents, enhancing the compound's chemical diversity and potential applications in drug discovery.

• Biological Activity : A range of imidazo[1,2-a]pyridines and derivatives have been synthesized with an emphasis on their biological activities, especially as antiulcer agents and in the context of breast cancer chemotherapy. These studies highlight the significance of the imidazo[4,5-b]pyridine scaffold in developing new therapeutic agents with potential antisecretory, cytoprotective, and antiproliferative properties (Starrett et al., 1989); (Almeida et al., 2018).

• Chemical Functionalization : Research into the functionalization reactions of related compounds demonstrates the versatility of the imidazo[4,5-b]pyridine core. These reactions are crucial for creating diverse molecules that can be tailored for specific biological targets or properties, underscoring the compound's relevance in synthetic organic chemistry (Yıldırım et al., 2005).